![molecular formula C9H10N2OS B6183447 6-methyl-2-(methylsulfanyl)-3-(prop-2-yn-1-yl)-3,4-dihydropyrimidin-4-one CAS No. 2624141-15-5](/img/no-structure.png)
6-methyl-2-(methylsulfanyl)-3-(prop-2-yn-1-yl)-3,4-dihydropyrimidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
6-methyl-2-(methylsulfanyl)-3-(prop-2-yn-1-yl)-3,4-dihydropyrimidin-4-one, also known as MMPP, is a synthetic compound used in scientific research. It is a small molecule that has been studied for its potential therapeutic applications in many diseases, including cancer, diabetes, and Alzheimer’s disease. MMPP has a unique chemical structure that makes it an attractive candidate for drug development.
Scientific Research Applications
6-methyl-2-(methylsulfanyl)-3-(prop-2-yn-1-yl)-3,4-dihydropyrimidin-4-one has been studied for its potential therapeutic applications in many diseases, including cancer, diabetes, and Alzheimer’s disease. In particular, this compound has been found to have anticancer properties, as it has been shown to inhibit the growth of certain tumor cell lines. This compound has also been studied for its potential use in the treatment of diabetes, as it has been shown to reduce the level of glucose in the blood. Additionally, this compound has been studied for its potential use in the treatment of Alzheimer’s disease, as it has been shown to reduce the production of amyloid-beta, a protein associated with the disease.
Mechanism of Action
The exact mechanism of action of 6-methyl-2-(methylsulfanyl)-3-(prop-2-yn-1-yl)-3,4-dihydropyrimidin-4-one is not yet fully understood. However, it is believed that this compound works by inhibiting the activity of certain enzymes, such as protein kinase C and cyclooxygenase-2. In addition, this compound has been found to have antioxidant and anti-inflammatory properties, which may contribute to its potential therapeutic effects.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. For example, this compound has been found to inhibit the activity of certain enzymes, such as protein kinase C and cyclooxygenase-2. In addition, this compound has been found to have antioxidant and anti-inflammatory properties, which may contribute to its potential therapeutic effects. Furthermore, this compound has been found to reduce the level of glucose in the blood, as well as reduce the production of amyloid-beta, a protein associated with Alzheimer’s disease.
Advantages and Limitations for Lab Experiments
6-methyl-2-(methylsulfanyl)-3-(prop-2-yn-1-yl)-3,4-dihydropyrimidin-4-one has several advantages for use in laboratory experiments. First, this compound is relatively stable and can be stored for long periods of time without degradation. Second, this compound is relatively inexpensive and easy to obtain. Finally, this compound is soluble in aqueous solutions, making it easy to work with in laboratory experiments.
However, there are also some limitations to using this compound in laboratory experiments. First, this compound is a synthetic compound and is not found in nature, making it difficult to obtain in large quantities. Second, the exact mechanism of action of this compound is not yet fully understood, making it difficult to study its effects in laboratory experiments.
Future Directions
Despite the many potential therapeutic applications of 6-methyl-2-(methylsulfanyl)-3-(prop-2-yn-1-yl)-3,4-dihydropyrimidin-4-one, there is still much to be learned about this compound. Further research is needed to better understand the exact mechanism of action of this compound and to explore its potential therapeutic applications in other diseases. Additionally, research is needed to develop more efficient and cost-effective methods of synthesizing this compound. Finally, research is needed to explore the safety and efficacy of this compound when used in clinical trials.
Synthesis Methods
6-methyl-2-(methylsulfanyl)-3-(prop-2-yn-1-yl)-3,4-dihydropyrimidin-4-one is synthesized through a multi-step process that involves the reaction of a variety of organic compounds. The first step involves the reaction of 2-methylsulfanyl-3-prop-2-yn-1-yl-3,4-dihydropyrimidin-4-one (MDPP) and 6-methyl-2-prop-2-yn-1-yl-3,4-dihydropyrimidin-4-one (MPP). This reaction yields this compound as the main product, with other minor side products. The reaction is carried out in an aqueous solution of a base such as sodium hydroxide or potassium hydroxide, at a temperature of 80-90°C. The reaction is then followed by a purification step to remove any impurities.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 6-methyl-2-(methylsulfanyl)-3-(prop-2-yn-1-yl)-3,4-dihydropyrimidin-4-one involves the condensation of 2-amino-4-methyl-6-(methylsulfanyl)pyrimidine with propargyl aldehyde followed by reduction of the resulting imine to yield the desired product.", "Starting Materials": [ "2-amino-4-methyl-6-(methylsulfanyl)pyrimidine", "propargyl aldehyde", "sodium borohydride", "acetic acid", "ethanol" ], "Reaction": [ "Step 1: Condensation of 2-amino-4-methyl-6-(methylsulfanyl)pyrimidine with propargyl aldehyde in the presence of acetic acid and ethanol to form the imine intermediate.", "Step 2: Reduction of the imine intermediate with sodium borohydride in ethanol to yield the desired product, 6-methyl-2-(methylsulfanyl)-3-(prop-2-yn-1-yl)-3,4-dihydropyrimidin-4-one." ] } | |
CAS RN |
2624141-15-5 |
Molecular Formula |
C9H10N2OS |
Molecular Weight |
194.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.